molecular formula C7H14OS B095737 3-(Butylthio)propionaldehyde CAS No. 19378-51-9

3-(Butylthio)propionaldehyde

Cat. No.: B095737
CAS No.: 19378-51-9
M. Wt: 146.25 g/mol
InChI Key: QUTRYMHYEIGSRX-UHFFFAOYSA-N
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Description

3-(Butylthio)propionaldehyde is a useful research compound. Its molecular formula is C7H14OS and its molecular weight is 146.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

19378-51-9

Molecular Formula

C7H14OS

Molecular Weight

146.25 g/mol

IUPAC Name

3-butylsulfanylpropanal

InChI

InChI=1S/C7H14OS/c1-2-3-6-9-7-4-5-8/h5H,2-4,6-7H2,1H3

InChI Key

QUTRYMHYEIGSRX-UHFFFAOYSA-N

SMILES

CCCCSCCC=O

Canonical SMILES

CCCCSCCC=O

19378-51-9

Origin of Product

United States

Synthesis routes and methods I

Procedure details

n-Butyl mercaptan (1 mole) was stirred with 80-100 petroleum ether (150 ml) at 10° C and piperidine catalyst (0.02 gm) was added. To this, acrolein (1 mole) was added dropwise over a period of 2 hours. The reaction mixture was allowed to warm up to room temperature whereupon stirring was continued for a further 36 hours. The mixture was then distilled under reduced pressure to yield a β-n-butylmercaptopropionaldehyde fraction (0.92 mole) having a boiling range 55°-57° C at a pressure of 1-2 mm of Hg. The reaction mixture was maintained under a blanket of nitrogen at all time throughout the preparation.
Quantity
1 mol
Type
reactant
Reaction Step One
[Compound]
Name
petroleum ether
Quantity
150 mL
Type
solvent
Reaction Step One
Name
acrolein
Quantity
1 mol
Type
reactant
Reaction Step Two
Quantity
0.02 g
Type
catalyst
Reaction Step Three

Synthesis routes and methods II

Procedure details

A mixture of butylmercaptan (180 g) and piperidine (1 drop) was cooled to 0.5° C in a flask equipped with a stirrer, dropping funnel, thermometer pocket and vent pipe and acrolein (112 g) was added dropwise over a period of 2-3 hours at such a rate as to maintain the temperature at less than 15° C. After all the acrolein had been added, the mixture was stirred for a further 20-24 hours, and the resulting mixture was taken as product (100% yield).
Quantity
180 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
acrolein
Quantity
112 g
Type
reactant
Reaction Step Two
Name
acrolein
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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